Cas no 97588-26-6 ((3R,4R,4aR,6R,6aS,7S,8R,8aS,8bR,9R,9aS)-4,6,7,8a,8b,9a-hexahydroxy-3,6a,9-trimethyl-7-(propan-2-yl)dodecahydro-6,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-8-yl 1H-pyrrole-2-carboxylate)

(3R,4R,4aR,6R,6aS,7S,8R,8aS,8bR,9R,9aS)-4,6,7,8a,8b,9a-hexahydroxy-3,6a,9-trimethyl-7-(propan-2-yl)dodecahydro-6,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-8-yl 1H-pyrrole-2-carboxylate structure

97588-26-6 structure

Product Name:(3R,4R,4aR,6R,6aS,7S,8R,8aS,8bR,9R,9aS)-4,6,7,8a,8b,9a-hexahydroxy-3,6a,9-trimethyl-7-(propan-2-yl)dodecahydro-6,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-8-yl 1H-pyrrole-2-carboxylate

CAS No:97588-26-6

Molecular Formula:C₂₅H₃₅NO₉

Molecular Weight:493.5467

CID:1991534

PubChem ID:175709

(3R,4R,4aR,6R,6aS,7S,8R,8aS,8bR,9R,9aS)-4,6,7,8a,8b,9a-hexahydroxy-3,6a,9-trimethyl-7-(propan-2-yl)dodecahydro-6,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-8-yl 1H-pyrrole-2-carboxylate Properties

Names and Identifiers

- (3R,4R,4aR,6R,6aS,7S,8R,8aS,8bR,9R,9aS)-4,6,7,8a,8b,9a-hexahydroxy-3,6a,9-trimethyl-7-(propan-2-yl)dodecahydro-6,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-8-yl 1H-pyrrole-2-carboxylate
- Ryanodol, 3-(1H-pyrrole-2-carboxylate), (9-alpha)-
- 97588-26-6
- 9-Epiryanodine
- 9-epi-Ryanodine
- InChIKey： JJSYXNQGLHBRRK-UXHWTGHCSA-N
- Inchi： InChI=1S/C25H35NO9/c1-12(2)22(31)17(34-16(28)14-7-6-10-26-14)23(32)18(4)11-21(30)19(22,5)25(23,33)24(35-21)15(27)13(3)8-9-20(18,24)29/h6-7,10,12-13,15,17,26-27,29-33H,8-9,11H2,1-5H3/t13-,15-,17-,18-,19+,20+,21-,22-,23-,24-,25-/m1/s1
- SMILES： CC1CCC2(C3(CC4(C5(C(C(C3(C5(C2(C1O)O4)O)O)OC(=O)C6=CC=CN6)(C(C)C)O)C)O)C)O

Computed Properties

Exact Mass: 493.231
Hydrogen Bond Donor Count: 7
Hydrogen Bond Acceptor Count: 9
Rotatable Bond Count: 4
Monoisotopic Mass: 493.231
Heavy Atom Count: 35
Complexity: 1010
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.5
Topological Polar Surface Area: 173Å²

Experimental Properties

Refractive Index: 1.685
Boiling Point: 714.2°C at 760 mmHg
Flash Point: 385.7°C
Density: 1.55

(3R,4R,4aR,6R,6aS,7S,8R,8aS,8bR,9R,9aS)-4,6,7,8a,8b,9a-hexahydroxy-3,6a,9-trimethyl-7-(propan-2-yl)dodecahydro-6,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-8-yl 1H-pyrrole-2-carboxylate Related Literature

1. Ferromagnetic coupling by diamagnetic metal cation coordination: magnetism and structure of the alkali-metal salts of nitroxide carboxylates

Chem. Commun., 1996, 2119-2120
2. Environmentally-friendly processing of thermosets by two-stage sequential aza-Michael addition and free-radical polymerization of amine–acrylate mixtures

Gustavo González,Xavier Fernández-Francos,Àngels Serra,Marco Sangermano,Xavier Ramis Polym. Chem., 2015,6, 6987-6997
3. Selective detection of inorganic phosphates in live cells based on a responsive fluorescence probe†

Huan Feng,Yue Wang,Hongmin Jia,Qian Han,Qingtao Meng,Zhiqiang Zhang New J. Chem., 2017,41, 9623-9630
4. Contents

Soft Matter, 2007,3, 127-136
5. Notes from the Reports of Public Analysts

Analyst, 1922,47, 167-170
6. One-dimensional organization of free radicals viahalogen bonding†

Guillermo Mínguez Espallargas,Alejandro Recuenco,Francisco M. Romero,Lee Brammer,Stefano Libri CrystEngComm, 2012,14, 6381-6383
7. Self-assembled d-arginine derivatives based on click chemical reactions for intracellular codelivery of antigens and adjuvants for potential immunotherapy†

Xiao He,Yannv Qu,Xiaohong Lin,Jiapan Sun,Zhiru Jiang,Chaodong Wang,Yuanfei Deng,Fei Yan,Yansun Sun J. Mater. Chem. B, 2022,10, 3491-3500
8. Triplex molecular beacons for sensitive recognition of melamine based on abasic-site-containing DNA and fluorescent silver nanoclusters†

Ya Wang,Qianqian Sun,Linling Zhu,Junying Zhang,Fengyang Wang,Linlin Lu,Haijun Yu,Zhiai Xu,Wen Zhang Chem. Commun., 2015,51, 7958-7961
9. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†

K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
10. Unexpectedly large binding constants of azulenes with fullerenes†

Xiaobin Peng,Takahide Kimura,Naoki Komatsu Chem. Commun., 2008, 1196-1198

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97588-26-6 ((3R,4R,4aR,6R,6aS,7S,8R,8aS,8bR,9R,9aS)-4,6,7,8a,8b,9a-hexahydroxy-3,6a,9-trimethyl-7-(propan-2-yl)dodecahydro-6,9-methanobenzo[1,2]pentaleno[1,6-bc]furan-8-yl 1H-pyrrole-2-carboxylate) Related Products

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